Cas no 817620-13-6 (L-Alanine, N-(4-aminobenzoyl)glycyl-L-prolyl-L-leucyl-)

817620-13-6 structure
Product name:L-Alanine, N-(4-aminobenzoyl)glycyl-L-prolyl-L-leucyl-
L-Alanine, N-(4-aminobenzoyl)glycyl-L-prolyl-L-leucyl- Chemical and Physical Properties
Names and Identifiers
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- L-Alanine, N-(4-aminobenzoyl)glycyl-L-prolyl-L-leucyl-
- (2S)-2-[[(2S)-2-[[(2S)-1-[2-[(4-aminobenzoyl)amino]acetyl]pyrrolidine-2-carbonyl]amino]-4-methylpentanoyl]amino]propanoic acid
- (S)-2-((S)-2-((S)-1-(2-(4-Aminobenzamido)acetyl)pyrrolidine-2-carboxamido)-4-methylpentanamido)propanoic acid
- DTXSID70840016
- N-(4-Aminobenzoyl)glycyl-L-prolyl-L-leucyl-L-alanine
- 817620-13-6
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- Inchi: InChI=1S/C23H33N5O6/c1-13(2)11-17(21(31)26-14(3)23(33)34)27-22(32)18-5-4-10-28(18)19(29)12-25-20(30)15-6-8-16(24)9-7-15/h6-9,13-14,17-18H,4-5,10-12,24H2,1-3H3,(H,25,30)(H,26,31)(H,27,32)(H,33,34)/t14-,17-,18-/m0/s1
- InChI Key: IMRMGDLFCIIILS-WBAXXEDZSA-N
- SMILES: CC(C)CC(C(=O)NC(C)C(=O)O)NC(=O)C1CCCN1C(=O)CNC(=O)C2=CC=C(C=C2)N
Computed Properties
- Exact Mass: 475.24308379g/mol
- Monoisotopic Mass: 475.24308379g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 34
- Rotatable Bond Count: 10
- Complexity: 765
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 171Ų
L-Alanine, N-(4-aminobenzoyl)glycyl-L-prolyl-L-leucyl- Related Literature
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Jin Xu,Bingying Jiang,Jiao Su,Yun Xiang,Ruo Yuan,Yaqin Chai Chem. Commun., 2012,48, 3309-3311
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Jingxiang Zhao,Lichang Yin,Zhongfang Chen J. Mater. Chem. A, 2019,7, 13284-13292
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Daniele Battegazzore,Jenny Alongi,Gaelle Fontaine,Alberto Frache,Serge Bourbigot,Giulio Malucelli RSC Adv., 2015,5, 39424-39432
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Tippu S. Sheriff,Steven Cope,Mmaezi Ekwegh Dalton Trans., 2007, 5119-5122
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